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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Acetylpiperidine, a versatile N-

acylpiperidine derivative. It details the compound's fundamental chemical and physical

properties, common synthesis protocols, spectroscopic data, and key applications in

pharmaceutical and chemical research. All quantitative data is presented in structured tables

for clarity, and detailed experimental methodologies are provided. This document serves as a

critical resource for professionals engaged in organic synthesis and drug discovery.

Introduction
1-Acetylpiperidine, also known as N-acetylpiperidine, is an organic compound featuring a

piperidine ring where the hydrogen atom on the nitrogen is substituted with an acetyl group.[1]

[2] This structure combines the characteristics of both a piperidine ring and an acetyl functional

group, rendering it a valuable intermediate in various synthetic processes.[3] Its IUPAC name is

1-(piperidin-1-yl)ethan-1-one.[1] The compound is typically a colorless to pale yellow liquid with

a distinct odor.[4] This guide explores the core technical aspects of 1-Acetylpiperidine for

research and development applications.
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The molecular structure of 1-Acetylpiperidine confers a balance of hydrophilic and lipophilic

properties.[3] It is soluble in organic solvents like ethanol and ether, with limited solubility in

water.[4] A summary of its key properties is presented below.

Property Value Source

Molecular Formula C₇H₁₃NO [1][3][5][6][7]

Molecular Weight 127.18 g/mol [1][3][5]

IUPAC Name 1-piperidin-1-ylethanone [1][3]

CAS Registry Number 618-42-8 [1][3][6][7]

Synonyms
N-Acetylpiperidine, Acetyl

piperidide
[3][6][7]

Appearance Colorless to pale yellow liquid [4]

Synthesis of 1-Acetylpiperidine
The most common method for synthesizing 1-Acetylpiperidine is through the acetylation of

piperidine.[3] This reaction typically involves treating piperidine with an acetylating agent such

as acetic anhydride or acetyl chloride.[3]
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Caption: Synthesis workflow for 1-Acetylpiperidine.

Experimental Protocol: Acetylation of Piperidine
This protocol describes a standard laboratory procedure for the synthesis of 1-
Acetylpiperidine.

Materials:

Piperidine

Acetic anhydride

Base (e.g., pyridine or triethylamine)

Dichloromethane (DCM) or other suitable solvent

Standard laboratory glassware for reflux and extraction
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Magnetic stirrer and heating mantle

Procedure:

In a round-bottom flask, dissolve piperidine in the chosen solvent.

Add a base, such as pyridine or triethylamine, to the solution.[3]

Slowly add acetic anhydride to the mixture while stirring. An exothermic reaction may occur,

so controlled addition is crucial.

Once the addition is complete, heat the mixture to reflux and maintain for a specified period

to ensure the reaction goes to completion.[3]

After cooling to room temperature, the reaction mixture is typically washed with water and a

mild acid to remove unreacted starting materials and the base.

The organic layer is then separated, dried over an anhydrous salt (e.g., sodium sulfate), and

the solvent is removed under reduced pressure to yield the crude product.

Further purification can be achieved through distillation or chromatography if required.

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of 1-Acetylpiperidine.

Spectroscopic Data Observation

Mass Spectrometry (MS)

Molecular ion peak at m/z = 127.[3]

Characteristic fragmentation includes the loss of

the acetyl group, resulting in a fragment at m/z =

85.[3]

Infrared Spectroscopy (IR)

A prominent carbonyl (C=O) stretching vibration

is observed at approximately 1650 cm⁻¹, which

is characteristic of an amide.[3]
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1-Acetylpiperidine serves as a crucial building block in the synthesis of more complex

molecules.[3]
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Caption: Logical relationships of 1-Acetylpiperidine.

Pharmaceuticals: It is utilized in the synthesis of various pharmaceutical compounds,

including those targeting neurological disorders.[3]

Chemical Research: It acts as a versatile starting material for producing more complex

organic molecules like benzopyranones and pyrimidoisoquinolinones.[2][3]

Material Science: Its derivatives are explored for potential use in the development of new

polymers and other materials.[3]

Safety and Handling
When working with 1-Acetylpiperidine, it is essential to adhere to standard laboratory safety

protocols.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[3]

Handle the compound in a well-ventilated fume hood to avoid inhalation of vapors.[3]
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Follow proper disposal procedures in accordance with local regulations.[3]

Conclusion
1-Acetylpiperidine is a fundamental chemical intermediate with a well-characterized profile

and a broad range of applications, particularly in the fields of medicinal chemistry and organic

synthesis. Its straightforward synthesis and versatile reactivity make it an invaluable tool for

researchers and drug development professionals. This guide has provided the core technical

information required for its effective and safe utilization in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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